Cas no 2248261-67-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate is a heterocyclic compound combining isoindole and pyrazole moieties, offering versatile reactivity for synthetic applications. Its structure features a cyclobutyl-substituted pyrazole core linked to a phthalimide-derived ester, enhancing stability while maintaining functional flexibility. This compound is particularly useful as an intermediate in pharmaceutical and agrochemical research, where its rigid yet modifiable framework supports the development of bioactive molecules. The presence of both carboxylate and imide groups allows for selective derivatization, facilitating the synthesis of complex scaffolds. Its well-defined crystalline form ensures consistent purity, making it suitable for precision-driven organic synthesis.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate structure
2248261-67-6 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate
CAS No:2248261-67-6
MF:C16H13N3O4
MW:311.292123556137
CID:5827239
PubChem ID:165726634
Update Time:2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate
    • EN300-6515942
    • 2248261-67-6
    • Inchi: 1S/C16H13N3O4/c20-14-10-6-1-2-7-11(10)15(21)19(14)23-16(22)13-8-12(17-18-13)9-4-3-5-9/h1-2,6-9H,3-5H2,(H,17,18)
    • InChI Key: FJSHTDXXPPHXEF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C2CCC2)NN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 311.09060590g/mol
  • Monoisotopic Mass: 311.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.4Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate Pricemore >>

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1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate (CAS No. 2248261-67-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate (CAS No. 2248261-67-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione and pyrazole carboxylate moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for more efficient agrochemicals. The 5-cyclobutyl-1H-pyrazole core of this compound is a key feature that aligns with current trends in fragment-based drug design. This scaffold is known for its metabolic stability and bioavailability, making it a valuable asset in the development of kinase inhibitors and anti-inflammatory agents. Additionally, the 1,3-dioxoisoindoline group enhances the compound's solubility, a critical factor in formulation development.

From a synthetic chemistry perspective, CAS No. 2248261-67-6 exemplifies the growing interest in multicomponent reactions (MCRs) and green chemistry. The compound's synthesis likely involves efficient catalytic methods, reducing waste and improving yield—a priority for sustainable manufacturing. This aligns with the broader industry shift toward environmentally friendly processes, a topic frequently searched by professionals in the field. Keywords like "green synthesis of heterocycles" and "pyrazole derivatives in drug discovery" reflect this trend.

The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1H-pyrazole-3-carboxylate extends to material science, where its aromatic and polar groups could contribute to the development of organic semiconductors or coatings. Researchers exploring "functional materials from heterocyclic compounds" often investigate such derivatives for their electronic properties. This dual applicability in life sciences and materials science underscores the compound's interdisciplinary relevance.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, particularly when used as a reference standard. Laboratories frequently search for "analytical methods for isoindole derivatives" or "quality control of pyrazole carboxylates," highlighting the need for reliable protocols.

In summary, CAS No. 2248261-67-6 represents a compelling case study in modern chemical innovation. Its structural complexity, combined with its potential in drug discovery and material science, positions it as a molecule of enduring interest. As the scientific community continues to explore "next-generation heterocyclic scaffolds," compounds like this will undoubtedly play a pivotal role in shaping future breakthroughs.

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